Cas no 43028-66-6 (Ethyl 2-acetamido-4-methylthiophene-3-carboxylate)

Ethyl 2-acetamido-4-methylthiophene-3-carboxylate structure
43028-66-6 structure
Product Name:Ethyl 2-acetamido-4-methylthiophene-3-carboxylate
CAS No:43028-66-6
MF:C10H13NO3S
MW:227.280121564865
CID:928666
PubChem ID:290215
Update Time:2025-04-19

Ethyl 2-acetamido-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-acetamido-4-methylthiophene-3-carboxylate
    • AC1L6DEB
    • AC1Q64E6
    • AG-826
    • AR-1I8041
    • CTK4I6902
    • ethyl 2-(acetylamino)-4-methylthiophene-3-carboxylate
    • MolPort-002-810-630
    • NSC153305
    • ZHBROGDSPSWMPO-UHFFFAOYSA-N
    • SCHEMBL11468077
    • AG-826/13532001
    • DTXSID70302740
    • 43028-66-6
    • NSC-153305
    • ethyl 2-(acetylamino)-4-methyl-3-thiophenecarboxylate
    • 2-acetylamino-3-ethoxycarbonyl-4-methylthiophene
    • Inchi: 1S/C10H13NO3S/c1-4-14-10(13)8-6(2)5-15-9(8)11-7(3)12/h5H,4H2,1-3H3,(H,11,12)
    • InChI Key: ZHBROGDSPSWMPO-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(C(=O)OCC)=C1NC(C)=O

Computed Properties

  • Exact Mass: 227.06169
  • Monoisotopic Mass: 227.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.244
  • Boiling Point: 385.4°C at 760 mmHg
  • Flash Point: 186.9°C
  • Refractive Index: 1.572
  • PSA: 55.4
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